Cas no 1498-47-1 (Phosphonic dichloride,P-2-propen-1-yl-)

• Product Name: Phosphonic dichloride,P-2-propen-1-yl-
• CAS No: 1498-47-1
• MF: C₃H₅Cl₂OP
• MW: 158.950959920883
• MDL: MFCD00010385
• CID: 154127
• PubChem ID: 137038
• Update Time: 2025-07-02

Phosphonic dichloride,P-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• Phosphonic dichloride,P-2-propen-1-yl-
• 3-dichlorophosphorylprop-1-ene
• (2-Propenyl)-phosphinic dichloride
• 3-dichloro-phosphoryl-prop-1-ene
• allyl-phosphonic acid-dichloride
• Allylphosphonic dichloride
• Allyl-phosphonsaeure-dichlorid
• allylphosphonyl dichloride
• AURORA KA-1352
• Allylphosphonic dichloride,97%
• Allylphosphonic dichloride, 97%
• SCHEMBL658327
• 1498-47-1
• LTHAMOYJECKDMD-UHFFFAOYSA-N
• ALLYLPHOSPHONIC DICHLORIDE 97%
• FT-0633609
• A808968
• DTXSID10164384
• AKOS015904141

• MDL： MFCD00010385
• Inchi： 1S/C3H5Cl2OP/c1-2-3-7(4,5)6/h2H,1,3H2
• InChI Key： LTHAMOYJECKDMD-UHFFFAOYSA-N
• SMILES： ClP(CC=C)(=O)Cl

Computed Properties

• Exact Mass: 157.94600
• Monoisotopic Mass: 157.9455072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.33
• Boiling Point: 75-77 °C (16 mmHg)
• Refractive Index: 1.486-1.488
• PSA: 26.88000
• LogP: 2.84310
• Solubility: Not determined

Phosphonic dichloride,P-2-propen-1-yl- Security Information

• Hazardous Material transportation number：UN 1760
• Hazard Category Code： 34
• Safety Instruction： S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R34
• Safety Term：S45-36/37/39-25
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives

Additional information on Phosphonic dichloride,P-2-propen-1-yl-

Phosphonic dichloride, P-2-propen-1-yl-: A Versatile Intermediate in Modern Chemical Synthesis

Phosphonic dichloride, P-2-propen-1-yl-, identified by its CAS number 1498-47-1, is a significant compound in the realm of organic and inorganic chemistry. This organophosphorus compound serves as a crucial intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty materials. Its unique structural properties, characterized by a phosphonic acid group and a vinyl substituent, make it highly reactive and adaptable for diverse chemical transformations.

The compound's molecular structure consists of a phosphorus atom double-bonded to an oxygen atom and single-bonded to two chlorine atoms, with a vinyl group (—CH=CH₂) attached to the phosphorus. This configuration imparts distinct reactivity, allowing it to participate in nucleophilic substitution reactions, addition reactions, and condensation processes. These characteristics have made Phosphonic dichloride, P-2-propen-1-yl- a preferred choice for researchers aiming to develop novel compounds with tailored functionalities.

In recent years, advancements in synthetic methodologies have highlighted the compound's role in constructing complex molecules. For instance, its application in the synthesis of phosphonate esters has been extensively explored due to the biological relevance of these derivatives. Phosphonate esters are known for their potential as antiviral agents, metal chelators, and enzyme inhibitors. The vinyl group in Phosphonic dichloride, P-2-propen-1-yl- further enhances its utility by enabling polymerization reactions, leading to the development of novel polymeric materials with applications in coatings and adhesives.

One of the most compelling aspects of Phosphonic dichloride, P-2-propen-1-yl- is its versatility in cross-coupling reactions. These reactions are pivotal in modern drug discovery, allowing for the efficient construction of carbon-carbon bonds that are essential for many biologically active molecules. The compound's reactivity with organometallic reagents has been particularly noteworthy, facilitating the synthesis of complex heterocyclic structures that are prevalent in pharmaceuticals. Recent studies have demonstrated its use in constructing fused ring systems, which are often found in natural products and bioactive compounds.

The pharmaceutical industry has leveraged Phosphonic dichloride, P-2-propen-1-yl- to develop innovative therapeutic agents. Its incorporation into drug candidates has shown promise in treating various diseases by modulating biological pathways. For example, derivatives of this compound have been investigated for their anti-inflammatory properties, where they act as inhibitors of specific enzymes involved in inflammation. Additionally, its role in designing kinase inhibitors has gained traction due to the critical role kinases play in cell signaling pathways associated with cancer and other chronic diseases.

Agrochemical applications of Phosphonic dichloride, P-2-propen-1-yl- have also been explored extensively. The compound's ability to undergo chemical modifications allows for the creation of herbicides and pesticides with enhanced efficacy and environmental compatibility. Researchers have utilized its reactivity to develop novel compounds that target specific enzymatic pathways in weeds and pests while minimizing harm to beneficial organisms. This aligns with the growing demand for sustainable agricultural practices that reduce chemical usage without compromising crop yields.

The synthetic utility of Phosphonic dichloride, P-2-propen-1-yl- extends beyond pharmaceuticals and agrochemicals into materials science. Its incorporation into polymer backbones has led to the development of advanced materials with unique properties such as biodegradability and mechanical strength. These polymers find applications in packaging industries where environmental concerns necessitate sustainable alternatives to traditional plastics. Furthermore, its role in creating functional coatings has been documented, where it contributes to improved adhesion and durability.

Recent breakthroughs in catalytic systems have further underscored the importance of Phosphonic dichloride, P-2-propen-1-yl- as a building block. Transition-metal-catalyzed reactions involving this compound have enabled unprecedented levels of selectivity and efficiency in organic synthesis. Such advancements are crucial for streamlining drug discovery processes and reducing the environmental impact of chemical manufacturing. The ability to perform these reactions under mild conditions has also made them more amenable for large-scale production.

The future prospects of Phosphonic dichloride, P-2-propen-1-y l-* are promising given its broad applicability across multiple domains. Ongoing research aims to uncover new synthetic pathways that maximize its utility while minimizing byproduct formation. Innovations in green chemistry principles are particularly relevant here, as they seek to develop processes that are more sustainable and environmentally friendly. The integration of computational chemistry into synthetic planning is also expected to enhance our understanding of how this compound can be best utilized.

In conclusion, Phosphonic dichloride, P-*propen-*1-*y l-* is a cornerstone molecule in modern chemical synthesis. Its unique structural features enable a wide range of applications from pharmaceuticals to advanced materials. As research continues to evolve，the versatility and importance of this compound will undoubtedly grow，contributing significantly to scientific advancements across various disciplines.